![molecular formula C14H15BO3 B3060128 4-[Hydroxy(4-methylphenyl)methyl]phenylboronic acid CAS No. 1793003-77-6](/img/structure/B3060128.png)
4-[Hydroxy(4-methylphenyl)methyl]phenylboronic acid
Overview
Description
“4-[Hydroxy(4-methylphenyl)methyl]phenylboronic acid” is a chemical compound with the molecular formula C14H15BO3 . It has a molecular weight of 242.08 . This compound is used as a reactant in the preparation of biarylmethoxy nicotinamides .
Synthesis Analysis
The synthesis of “4-[Hydroxy(4-methylphenyl)methyl]phenylboronic acid” involves the use of pinacol boronic esters . Protodeboronation of these esters is a key step in the synthesis process . The synthesis also involves a radical approach .Molecular Structure Analysis
The InChI code for “4-[Hydroxy(4-methylphenyl)methyl]phenylboronic acid” is 1S/C14H15BO3/c1-10-2-4-11 (5-3-10)14 (16)12-6-8-13 (9-7-12)15 (17)18/h2-9,14,16-18H,1H3 .Chemical Reactions Analysis
The compound is involved in the Suzuki-Miyaura cross-coupling reaction . It also undergoes a formal anti-Markovnikov hydromethylation of alkenes .Scientific Research Applications
Corrosion Inhibition
Interestingly, related compounds (such as 4-(4-methylphenyl)-4-oxobutyric acid) have been investigated as commercial corrosion inhibitors . While not directly studied for this purpose, 4-[Hydroxy(4-methylphenyl)methyl]phenylboronic acid’s boron-containing structure may also exhibit corrosion inhibition properties.
Coordination Chemistry and Metal Complexes
The boron atom in this compound can coordinate with metal ions, leading to the formation of metal complexes. Researchers explore its use in catalysis, luminescent materials, and molecular recognition. For instance, boronic acid-functionalized ligands can stabilize metal centers and influence their reactivity.
Mechanism of Action
Target of Action
Boronic acids, in general, are known to interact with various biological targets, including enzymes and receptors, where they can form reversible covalent bonds with hydroxyl groups .
Mode of Action
Boronic acids are often used in suzuki-miyaura cross-coupling reactions . In these reactions, boronic acids react with organic halides or triflates in the presence of a base and a palladium catalyst to form biaryl compounds .
Biochemical Pathways
The suzuki-miyaura cross-coupling reactions in which boronic acids participate can be used to synthesize a wide variety of organic compounds, potentially affecting multiple biochemical pathways .
Pharmacokinetics
The pharmacokinetic properties of boronic acids can vary widely depending on their chemical structure and the presence of other functional groups .
Result of Action
The products of suzuki-miyaura cross-coupling reactions involving boronic acids can have various effects depending on their structure and the biological targets they interact with .
Action Environment
The action, efficacy, and stability of 4-[Hydroxy(4-methylphenyl)methyl]phenylboronic acid can be influenced by various environmental factors. These may include the pH of the environment, the presence of other compounds, and the specific conditions under which the compound is stored or used .
properties
IUPAC Name |
[4-[hydroxy-(4-methylphenyl)methyl]phenyl]boronic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15BO3/c1-10-2-4-11(5-3-10)14(16)12-6-8-13(9-7-12)15(17)18/h2-9,14,16-18H,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VHXKQEWHEHPRKE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C1=CC=C(C=C1)C(C2=CC=C(C=C2)C)O)(O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15BO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601205489 |
Source
|
| Record name | B-[4-[Hydroxy(4-methylphenyl)methyl]phenyl]boronic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601205489 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
242.08 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-[Hydroxy(4-methylphenyl)methyl]phenylboronic acid | |
CAS RN |
1793003-77-6 |
Source
|
| Record name | B-[4-[Hydroxy(4-methylphenyl)methyl]phenyl]boronic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1793003-77-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | B-[4-[Hydroxy(4-methylphenyl)methyl]phenyl]boronic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601205489 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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